Cas no 1158268-56-4 (2-(Piperidin-4-ylmethyl)benzo[d]thiazole)

2-(Piperidin-4-ylmethyl)benzo[d]thiazole structure
1158268-56-4 structure
Product Name:2-(Piperidin-4-ylmethyl)benzo[d]thiazole
CAS No:1158268-56-4
MF:C13H16N2S
MW:232.344541549683
CID:1032744
PubChem ID:17221495
Update Time:2025-04-20

2-(Piperidin-4-ylmethyl)benzo[d]thiazole Chemical and Physical Properties

Names and Identifiers

    • 2-(Piperidin-4-ylmethyl)benzo[d]thiazole
    • 2-(piperidin-4-ylmethyl)-1,3-benzothiazole
    • AKOS016011433
    • 301186-19-6
    • 1158268-56-4
    • DCZMOHZDTFYOOY-UHFFFAOYSA-N
    • 2-[(Piperidin-4-yl)methyl]-1,3-benzothiazole
    • 4-((benzothiazol-2-yl)methyl)piperidine
    • DA-07196
    • EN300-1031148
    • SCHEMBL7501572
    • DTXSID10589412
    • CS-0270407
    • Inchi: 1S/C13H16N2S/c1-2-4-12-11(3-1)15-13(16-12)9-10-5-7-14-8-6-10/h1-4,10,14H,5-9H2
    • InChI Key: DCZMOHZDTFYOOY-UHFFFAOYSA-N
    • SMILES: S1C2C=CC=CC=2N=C1CC1CCNCC1

Computed Properties

  • Exact Mass: 232.10341969g/mol
  • Monoisotopic Mass: 232.10341969g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 228
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 53.2Ų

2-(Piperidin-4-ylmethyl)benzo[d]thiazole Pricemore >>

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